Cas no 51264-69-8 (ethyl (4-formylphenoxy)acetate)

ethyl (4-formylphenoxy)acetate structure

51264-69-8 structure

Product Name:ethyl (4-formylphenoxy)acetate

CAS No:51264-69-8

Molecular Formula:C₁₁H₁₂O₄

Molecular Weight:208.21058

MDL:MFCD02629387

CID:935051

PubChem ID:291358

ethyl (4-formylphenoxy)acetate Properties

Names and Identifiers

- Ethyl 2-(4-formylphenoxy)acetate
- 4-(ethoxycarbonylmethoxy)benzaldehyde
- 4-Formylphenoxyacetic acid ethyl ester
- ethyl (4-formylphenoxy)acetate
- ethyl (4-formylphenoxy)acetate(SALTDATA: FREE)
- (4-formylphenoxy)acetic acid ethyl ester
- (4-formyl-phenoxy)-acetic acid ethyl ester
- 4-[(ethoxycarbonyl)methoxy]benzaldehyde
- AC1L6FOV
- AC1Q3535
- Acetic acid, (4-formylphenoxy)-, ethyl ester
- AR-1J0268
- CTK1H2355
- ethyl-2-(4-formylphenoxy)acetate
- Ethyl (4-formylphenoxy)acetate #
- DB-367047
- STK397836
- ethyl2-(4-formylphenoxy)acetate
- NSC156554
- CS-0116933
- NSC-156554
- ethyl 4-formylphenoxyacetate
- SCHEMBL1948207
- 4-((carboethoxy)methoxy)benzaldehyde
- DTXSID00303083
- BBL023445
- EN300-100784
- Z54883375
- MFCD02629387
- BCA26469
- VS-07430
- NSC 156554
- E83203
- AKOS000170243
- ethyl(4-formylphenoxy)acetate
- 51264-69-8
- InChI=1/C11H12O4/c1-2-14-11(13)8-15-10-5-3-9(7-12)4-6-10/h3-7H,2,8H2,1H
- Ethyl (4-formylphenoxy)acetate
- ethyl 2-(4-formylphenoxy)acetate
- +Expand
- MDL： MFCD02629387
- InChIKey： CGEOWJVEIAILOR-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H12O4/c1-2-14-11(13)8-15-10-5-3-9(7-12)4-6-10/h3-7H,2,8H2,1H3
- SMILES： CCOC(=O)COC1=CC=C(C=C1)C=O

Computed Properties

Exact Mass: 208.07356
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 6
Monoisotopic Mass: 208.07355886g/mol
Heavy Atom Count: 15
Complexity: 207
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.5
Topological Polar Surface Area: 52.6Å²

Experimental Properties

LogP: 1.44100
PSA: 52.6
Boiling Point: 328.7±17.0 °C at 760 mmHg
Melting Point: NA
Vapor Pressure: 0.0±0.7 mmHg at 25°C
Density: 1.2±0.1 g/cm3

ethyl (4-formylphenoxy)acetate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DDD8-1g	4-Formylphenoxyacetic acid ethyl ester	51264-69-8	95%	1g	$43.00	2024-04-30
A2B Chem LLC	AG23052-1g	Ethyl 2-(4-formylphenoxy)acetate	51264-69-8	95%	1g	$35.00	2024-04-19
Aaron	AR00DDLK-50mg	4-Formylphenoxyacetic acid ethyl ester	51264-69-8	95%	50mg	$52.00
abcr	AB219977-1 g	Ethyl(4-formylphenoxy)acetate; 95%	51264-69-8		1g	€88.60	2023-01-27
Enamine	EN300-100784-0.05g	ethyl 2-(4-formylphenoxy)acetate	51264-69-8	95%	0.05g	$19.0	2023-10-28
eNovation Chemicals LLC	Y1247206-5g	4-Formylphenoxyacetic acid ethyl ester	51264-69-8	95%	5g	$215
TRC	E903195-100mg	ethyl (4-formylphenoxy)acetate	51264-69-8		100mg	$ 50.00	2022-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1187573-50mg	Ethyl (4-formylphenoxy)acetate	51264-69-8	95+%	50mg	￥561.00	2024-05-11

ethyl (4-formylphenoxy)acetate Related Literature

1. Preparation and evaluation of 99mTc-labeled porphyrin complexes prepared using PNP and HYNIC cores: studying the effects of core selection on pharmacokinetics and tumor uptake in a mouse model

Mohini Guleria,Tapas Das,Kusum Vats,Jeyachitra Amirdhanayagam,Anupam Mathur,Haladhar D. Sarma,Ashutosh Dash Med. Chem. Commun. 2019 10 606
2. Studies towards elucidating the potential of 5,10,15,20-tetrakis(p-carboxy-methyleneoxyphenyl)porphyrin as a theranostic agent for applications in PET and PDT

Mohini Guleria,Chandan Kumar,Tapas Das,Jeyachitra Amirdhanayagam,Rohit Sharma,Haladhar D. Sarma,Ashutosh Dash Med. Chem. Commun. 2018 9 657

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